N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide

• IUPAC Name: N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide
• InChI: InChI=1S/C14H19ClN2O/c15-11-14(18)16-12-5-7-13(8-6-12)17-9-3-1-2-4-10-17/h5-8H,1-4,9-11H2,(H,16,18)
• InChI Key: MGNASFRGYKAMPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=CC=C(C=C2)NC(=O)CCl
• Molecular Formula: C14H19ClN2O
• DSSTOX Substance ID: DTXSID40355288
• Molecular Weight: 266.76 g/mol
• CAS No.: 436087-23-9

Description

N-[4-(1-azepanyl)phenyl]-2-chloroacetamide is an anilide.

Scientific Research Applications

Anticancer Activities

N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives, synthesized using N-[4-(benzothiazole-2yl)phenyl]-2-chloroacetamide, showed notable anticancer activity, particularly compounds 25 and 38 (Tay, Yurttaş, & Demirayak, 2012).

Metabolic Activation and Carcinogenicity

This compound is related to chloroacetamide herbicides, where metabolic activation pathways involve intermediates like 2-chloro-N-(2,6-diethylphenyl)acetamide, suggesting complex interactions potentially leading to carcinogenic products (Coleman, Linderman, Hodgson, & Rose, 2000).

Chemical Synthesis and Reactions

N-[o-(Alk-1-enyl)phenyl]-2,2-dichloroacetamides, closely related to N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide, undergo radical cyclisations, forming various chemical structures, highlighting its potential in synthetic chemistry (Sato, Ishida, Ishibashi, & Ikeda, 1991).

Prediction of Biological Activities

Studies on N-(substituted phenyl)-2-chloroacetamides, a category including this compound, reveal their potential biological activities. Lipophilicity and pharmacokinetics were predicted using chemometric approaches, indicating their suitability as bioactive compounds (Vastag, Apostolov, & Matijević, 2018).

Herbicidal Activities

N-(1-Arylethenyl)-2-chloroacetamides, structurally related to this compound, have been found to possess herbicidal activities, effective against various weeds (Okamoto, Kato, Kobutani, Ogasawara, Konnai, & Takematsu, 1991).

Biochemical Analysis

Biochemical Properties

N-[4-(azepan-1-yl)phenyl]-2-chloroacetamide plays a significant role in biochemical reactions due to its ability to interact with specific enzymes and proteins. It has been observed to interact with enzymes involved in metabolic pathways, potentially inhibiting or activating them. For instance, it may interact with enzymes like acetylcholinesterase, leading to inhibition of its activity . This interaction can affect the breakdown of acetylcholine, a neurotransmitter, thereby influencing neural signaling.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Additionally, it may alter gene expression by affecting transcription factors, leading to changes in cellular functions and metabolic activities.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can bind to the active sites of enzymes, leading to inhibition or activation. For instance, its interaction with acetylcholinesterase involves binding to the enzyme’s active site, preventing the breakdown of acetylcholine . This inhibition can result in increased levels of acetylcholine in the synaptic cleft, affecting neurotransmission.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are crucial factors influencing its long-term effects on cellular function. Studies have shown that it remains stable under standard laboratory conditions, but its activity may decrease over extended periods due to gradual degradation . Long-term exposure to the compound can lead to sustained inhibition of target enzymes, resulting in prolonged effects on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects by modulating enzyme activity and cellular functions. At higher doses, it can cause toxic or adverse effects, such as neurotoxicity or hepatotoxicity . Threshold effects have been observed, where a specific dosage range produces optimal therapeutic outcomes without significant toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and metabolite levels by modulating enzyme activity. For example, its interaction with acetylcholinesterase can influence the metabolism of acetylcholine, leading to altered levels of this neurotransmitter in the nervous system . Additionally, it may interact with other enzymes involved in metabolic pathways, affecting overall metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be transported across cell membranes via active transport mechanisms, facilitated by transport proteins . Once inside the cell, it may bind to intracellular proteins, influencing its localization and accumulation. This distribution pattern can affect its activity and function within different cellular compartments.

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the endoplasmic reticulum or mitochondria, where it can interact with enzymes and proteins involved in cellular metabolism and signaling. This subcellular localization is crucial for its biochemical effects and overall cellular impact.